Cas no 2171604-44-5 (1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol)

1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol structure
2171604-44-5 structure
Product Name:1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
CAS No:2171604-44-5
MF:C10H17F2NO2
MW:221.244290113449
CID:6079880
PubChem ID:165734529
Update Time:2025-07-15

1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
    • EN300-1643008
    • 2171604-44-5
    • Inchi: 1S/C10H17F2NO2/c11-5-8(6-12)3-10(14,4-8)9(13)1-2-15-7-9/h14H,1-7,13H2
    • InChI Key: GHWFOXYJEICKSM-UHFFFAOYSA-N
    • SMILES: FCC1(CF)CC(C2(COCC2)N)(C1)O

Computed Properties

  • Exact Mass: 221.12273511g/mol
  • Monoisotopic Mass: 221.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 55.5Ų

1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1643008-0.05g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
0.05g
$1957.0 2023-06-04
Enamine
EN300-1643008-0.1g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
0.1g
$2050.0 2023-06-04
Enamine
EN300-1643008-0.25g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
0.25g
$2143.0 2023-06-04
Enamine
EN300-1643008-0.5g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
0.5g
$2236.0 2023-06-04
Enamine
EN300-1643008-1.0g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
1g
$2330.0 2023-06-04
Enamine
EN300-1643008-2.5g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
2.5g
$4566.0 2023-06-04
Enamine
EN300-1643008-5.0g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
5g
$6757.0 2023-06-04
Enamine
EN300-1643008-10.0g
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
10g
$10018.0 2023-06-04
Enamine
EN300-1643008-50mg
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
50mg
$1957.0 2023-09-22
Enamine
EN300-1643008-100mg
1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
2171604-44-5
100mg
$2050.0 2023-09-22

Additional information on 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol

Chemical Profile of 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2171604-44-5)

1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol is a structurally sophisticated compound that has garnered significant attention in the field of medicinal chemistry due to its unique framework and potential biological activities. This molecule, identified by the CAS number 2171604-44-5, features a cyclobutane core substituted with two fluoromethyl groups and an N-heterocyclic oxolane moiety linked via an amine group. Such structural motifs are often explored for their ability to modulate enzyme activity and interact with biological targets in a selective manner.

The presence of fluoromethyl groups in the molecule is particularly noteworthy, as fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In recent years, the incorporation of fluorinated aliphatic groups into pharmaceuticals has been a cornerstone of drug design, leading to several FDA-approved drugs that leverage fluorine's electronic and steric effects. The dual fluoromethyl substitution in 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol suggests that this compound may exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making it a promising candidate for further development.

The oxolane ring in this compound is another key feature that contributes to its potential biological relevance. Oxolane derivatives have been extensively studied for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The combination of an oxolane ring with an amine-linked cyclobutane core creates a rigid scaffold that can be tailored to interact with specific biological targets. This structural arrangement may facilitate tight binding to enzymes or receptors, which is crucial for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the fluoromethyl groups and the amine oxolane moiety may engage in hydrogen bonding and hydrophobic interactions with key residues in biological targets. For instance, computational simulations suggest that this compound could interact with active sites of enzymes involved in metabolic pathways or signal transduction cascades. Such interactions could potentially modulate disease-related pathways, making this molecule a valuable scaffold for drug discovery.

The chemical synthesis of 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol presents both challenges and opportunities. The introduction of multiple fluorinated substituents requires careful optimization to ensure high yield and purity. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have made it increasingly feasible to construct complex fluorinated molecules with high efficiency. These techniques have been instrumental in the development of fluorinated analogs with improved pharmacological profiles.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and developing next-generation therapeutics. The structural features of 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol position it as a promising candidate for further investigation. Researchers are currently evaluating its potential as a lead compound for various therapeutic indications, including oncology and inflammatory diseases. Preliminary in vitro studies have shown encouraging results regarding its interaction with relevant biological targets, suggesting that further optimization could yield potent therapeutic agents.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol. Predictive models can rapidly screen large chemical libraries for molecules with desired properties, reducing the time required for hit identification. Additionally, virtual screening techniques allow researchers to assess the binding affinity of compounds against numerous targets simultaneously. These high-throughput approaches have been instrumental in advancing projects like this one from early-stage discovery to more refined lead optimization.

Future directions for research on 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. For example, altering the electronic distribution around the fluoromethyl groups or adjusting the conformational flexibility of the cyclobutane ring could enhance binding affinity or selectivity. Such modifications are critical for translating preclinical findings into clinical success.

The broader significance of this compound lies in its contribution to the growing library of fluorinated heterocycles used in medicinal chemistry. Fluorinated oxolanes and cyclobutanes represent a niche but rapidly expanding area of research due to their unique combination of structural rigidity and functional diversity. As more data becomes available on compounds like 1-(3-aminooxolan-3-yl)-3,3-bis(fluoromethyl)cyclobutan-1-ol, our understanding of how these motifs influence biological activity will continue to evolve.

In conclusion,1-(3-amino-oxy lan - 33 bis (fluoro methyl) cyclo butan - 11 ol (CAS No .2171604 - 44 - 5) stands out as a structurally intriguing compound with potential therapeutic applications . Its unique combination o f functional groups , including two fluoro methyl substituents and an N heterocyclic ox o lane moiety , makes it an attractive scaffold f or drug discovery . With ongoing research focusing on its synthesis , bioactivity , and interaction mechanisms , this molecule holds promise f or contributing t o next generation pharmaceuticals . As advancements i n synthetic chemistry , computational modeling , and machine learning continue t o accelerate drug development , compounds like thi s are poised t o play a significant role i n addressing unmet medical needs . p >

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk